Cas no 942399-20-4 (Amiselimod)

• Product Name: Amiselimod
• CAS No: 942399-20-4
• MF: C₁₉H₃₀F₃NO₃
• MW: 377.4416
• CID: 2950808
• PubChem ID: 16129483
• Update Time: 2025-05-23

Amiselimod Chemical and Physical Properties

Names and Identifiers

• MT-1303游离
• Amiselimod(MT-1303) free base
• Amiselimod
• Amiselimmod,MT-1303
• MT-1303
• 2-amino-2-{2-[4-(heptyloxy)-3-(trifluoromethyl)phenyl]ethyl}propane-1,3-diol
• Amiselimod, MT-1303
• Novexatin
• 2-amino-2-(4-(heptyloxy)-3-(trifluoromethyl)phenethyl)propane-1,3-diol
• Amiselimod free base
• 358M5150LY
• 2-amino-2-[2-[4-heptoxy-3-(trifluoromethyl)phenyl]ethyl]propane-1,3-diol
• Amiselimod [INN]
• Amiselimod,MT1303
• Amiselimod (USAN/INN)
• GTPL9319
• BCP24738
• MT1303
• 2
• HY-16734
• Example 1 [US20090137530]
• EX-A1427
• JVCPIJKPAKAIIP-UHFFFAOYSA-N
• CS-0012332
• 2-Amino-2-[2-[4-(heptyloxy)-3-(trifluoromethyl)phenyl]ethyl]-1,3-propanediol
• CHEMBL3707375
• Q27256444
• UNII-358M5150LY
• 942399-20-4 (free base)
• AMISELIMOD [USAN]
• DTXSID301141402
• 1,3-PROPANEDIOL, 2-AMINO-2-(2-(4-(HEPTYLOXY)-3-(TRIFLUOROMETHYL)PHENYL)ETHYL)-
• AMISELIMOD [WHO-DD]
• MT-1303; MT1303; MT 1303
• 942399-20-4
• D10905
• SCHEMBL2463680
• 2-Amino-2-(2-(4-heptyloxy-3-trifluoromethylphenyl)ethyl)propane-1,3-diol
• MT-1303 FREE BASE
• AKOS032971355
• GLXC-15819

• Inchi： 1S/C19H30F3NO3/c1-2-3-4-5-6-11-26-17-8-7-15(12-16(17)19(20,21)22)9-10-18(23,13-24)14-25/h7-8,12,24-25H,2-6,9-11,13-14,23H2,1H3
• InChI Key： JVCPIJKPAKAIIP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C([H])=C([H])C(=C1[H])C([H])([H])C([H])([H])C(C([H])([H])O[H])(C([H])([H])O[H])N([H])[H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(F)F

Computed Properties

• Exact Mass: 377.21777831g/mol
• Monoisotopic Mass: 377.21777831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.7

Experimental Properties

• Density: 1.154±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.072 g/l) (25 º C),

Additional information on Amiselimod

Introduction to Amiselimod (CAS No. 942399-20-4) in Modern Pharmaceutical Research

Amiselimod, a compound with the chemical registration number CAS No. 942399-20-4, has emerged as a significant molecule in the realm of pharmaceutical research and development. This introduction delves into the compound's properties, its potential applications, and the latest research findings that underscore its importance in addressing various therapeutic challenges.

The molecular structure of Amiselimod exhibits unique characteristics that make it a promising candidate for drug discovery. Its chemical composition and functional groups contribute to its ability to interact with biological targets, making it a valuable asset in the development of novel therapeutic agents. The compound's mechanism of action is currently under extensive investigation, with researchers focusing on its potential to modulate immune responses and inflammatory pathways.

In recent years, there has been growing interest in exploring the therapeutic potential of Amiselimod in treating autoimmune and inflammatory disorders. Preclinical studies have demonstrated its efficacy in reducing inflammation and modulating immune cell activity. These findings have prompted further investigation into its clinical applications, particularly in conditions where immune dysregulation plays a pivotal role.

One of the most compelling aspects of Amiselimod is its ability to selectively target specific immune pathways without causing significant side effects. This selectivity is crucial for developing safe and effective treatments for chronic inflammatory diseases. Researchers are particularly intrigued by its potential to address unmet medical needs in areas such as rheumatoid arthritis, psoriasis, and multiple sclerosis.

The latest research on Amiselimod has revealed intriguing insights into its pharmacokinetic properties. Studies indicate that the compound exhibits good oral bioavailability and a favorable half-life, suggesting that it could be administered orally with ease. This aspect is particularly advantageous for patients who require long-term treatment, as it simplifies dosing regimens and improves compliance.

Furthermore, the compound's stability under various conditions makes it suitable for formulation into different pharmaceutical dosage forms. This flexibility is essential for developing products that can be easily integrated into existing healthcare protocols. The chemical stability of Amiselimod ensures that it maintains its efficacy throughout the shelf life of the medication, thereby enhancing patient safety and treatment outcomes.

The development of Amiselimod as a therapeutic agent has also benefited from advancements in synthetic chemistry. The ability to produce the compound efficiently and cost-effectively is critical for its commercialization. Researchers have leveraged cutting-edge synthetic methodologies to optimize production processes, ensuring that high-quality material is available for both preclinical and clinical studies.

In clinical trials, Amiselimod has shown promise in reducing disease activity and improving patient symptoms in patients with autoimmune disorders. Early-phase trials have reported significant reductions in inflammatory markers and improved quality of life for participants. These positive outcomes have generated excitement among healthcare professionals and patients alike, highlighting the potential of this compound to revolutionize treatment approaches.

The future of Amiselimod research lies in expanding its therapeutic applications beyond autoimmune diseases. Ongoing studies are exploring its potential role in oncology, where it may help modulate tumor microenvironments and enhance anti-cancer treatments. Additionally, researchers are investigating its effects on neuroinflammatory conditions, such as Alzheimer's disease and Parkinson's disease, where inflammation plays a key role in disease progression.

The interdisciplinary nature of research on Amiselimod underscores the importance of collaboration between chemists, biologists, pharmacologists, and clinicians. By integrating knowledge from various fields, scientists can accelerate the discovery and development of novel therapeutics. This collaborative approach is essential for addressing complex diseases like autoimmune disorders and inflammatory conditions effectively.

In conclusion, Amiselimod (CAS No. 942399-20-4) represents a significant advancement in pharmaceutical research with promising applications across multiple therapeutic areas. Its unique molecular properties, favorable pharmacokinetic profile, and positive clinical results position it as a cornerstone in the development of next-generation treatments for chronic inflammatory diseases. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, Amiselimod is poised to make a substantial impact on patient care worldwide.